Cas no 3450-80-4 (3,6-dihydroxycoumarin)

• Product Name: 3,6-dihydroxycoumarin
• CAS No: 3450-80-4
• MF: C₉H₆O₄
• MW: 178.14154291153
• CID: 919272
• PubChem ID: 15531575
• Update Time: 2025-04-19

3,6-dihydroxycoumarin Chemical and Physical Properties

Names and Identifiers

• 3,6-dihydroxycoumarin
• 3,6-dihydroxychromen-2-one
• 3450-80-4
• DTXSID30573737
• 3,6-Dihydroxy-2H-1-benzopyran-2-one
• SCHEMBL5306505

• Inchi： 1S/C9H6O4/c10-6-1-2-8-5(3-6)4-7(11)9(12)13-8/h1-4,10-11H
• InChI Key： IADQNUWKOYYAFN-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=C(C=CC1=2)O)O)=O

Computed Properties

• Exact Mass: 178.02660867g/mol
• Monoisotopic Mass: 178.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins